Cas no 453558-32-2 (1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one)

• Product Name: 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one
• CAS No: 453558-32-2
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• MDL: MFCD18533490
• CID: 327857
• PubChem ID: 45077024
• Update Time: 2025-11-01

1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-benzothiazolyl)-2-chloro-
• Ethanone, 1-(2-benzothiazolyl)-2-chloro- (9CI)
• 1-(1,3-benzothiazol-2-yl)-2-chloroethanone
• AKOS017552860
• 453558-32-2
• EN300-1984461
• 1-(1,3-benzothiazol-2-yl)-2-chloroethan-1-one
• DTXSID501285222
• SCHEMBL16808929
• 1-(benzo[d]thiazol-2-yl)-2-chloroethanone
• 1-(2-Benzothiazolyl)-2-chloroethanone
• 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one

• MDL： MFCD18533490
• Inchi： 1S/C9H6ClNOS/c10-5-7(12)9-11-6-3-1-2-4-8(6)13-9/h1-4H,5H2
• InChI Key： KPQTYNXEYGKBOL-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 210.9858627g/mol
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one

Professional Introduction to Compound with CAS No. 453558-32-2 and Product Name: 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one

The compound with the CAS number 453558-32-2 and the product name 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzothiazole core, which is a well-known pharmacophore in medicinal chemistry, combined with a chloroethyl ketone moiety. Such structural motifs have been extensively studied for their roles in modulating various biological pathways.

In recent years, the exploration of benzothiazole derivatives has seen remarkable progress, particularly in the development of novel drugs targeting inflammatory diseases, infectious disorders, and even certain types of cancer. The benzothiazole scaffold is renowned for its ability to interact with multiple biological targets, including enzymes and receptors, making it an invaluable component in drug design. The presence of a chloroethyl ketone group in this compound introduces additional reactivity, which can be exploited for further functionalization and derivatization, enabling the synthesis of more complex and potent molecules.

One of the most compelling aspects of 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged similar structures to develop compounds that exhibit significant pharmacological effects. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The chloroethyl ketone moiety further enhances this potential by allowing for selective modifications that can fine-tune the biological activity of the resulting compounds.

The compound's relevance is further underscored by its role in addressing emerging challenges in drug development. With the rise of multidrug-resistant pathogens and the increasing prevalence of chronic diseases, there is a pressing need for innovative therapeutic strategies. The versatile nature of 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one makes it an attractive candidate for designing novel antibiotics, antiviral agents, and anti-inflammatory drugs. Its ability to serve as a precursor for more complex molecules positions it as a cornerstone in synthetic organic chemistry and medicinal chemistry.

Recent research has highlighted the importance of optimizing synthetic routes to maximize yield and purity when working with such heterocyclic compounds. The synthesis of 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one involves multi-step reactions that require careful control over reaction conditions to ensure high efficiency. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to producing these valuable intermediates. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the benzothiazole ring efficiently while minimizing waste.

The biological evaluation of 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one has revealed promising activities in preclinical models. Initial studies indicate that derivatives of this compound may exhibit potent effects on pathways associated with neurodegenerative diseases. The benzothiazole moiety is known to interact with neurotransmitter receptors, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the chloroethyl ketone group provides a handle for further derivatization aimed at enhancing bioavailability and target specificity.

In conclusion, 1-(1,3-Benzothiazol-2-yl)-2-chloroethan-1-one (CAS No. 453558-32-2) represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly critical role in addressing global health challenges.